Cas no 56384-59-9 (1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime)
56384-59-9 structure
Product Name:1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime
CAS No:56384-59-9
MF:C10H10BrNO
MW:240.09650182724
CID:1602297
PubChem ID:71444710
Update Time:2025-04-21
1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime
- N-(2-bromo-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine
- 2-Brom-1-hydroximino-1,2,3,4-tetrahydro-naphthalin
- 2-Brom-1-oximino-tetralin
- 2-Brom-3,4-dihydro-2H-naphthalin-1-on-oxim
- 2-bromo-3,4-dihydro-2H-naphthalen-1-one oxime
- DTXSID70853469
- N-(2-Bromo-3,4-dihydronaphthalen-1(2H)-ylidene)hydroxylamine
- 56384-59-9
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- Inchi: 1S/C10H10BrNO/c11-9-6-5-7-3-1-2-4-8(7)10(9)12-13/h1-4,9,13H,5-6H2
- InChI Key: QVJDMAHGIQELJJ-UHFFFAOYSA-N
- SMILES: BrC1C(C2C=CC=CC=2CC1)=NO
Computed Properties
- Exact Mass: 238.99500
- Monoisotopic Mass: 238.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 32.6Ų
Experimental Properties
- PSA: 32.59000
- LogP: 2.57460
1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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